Cas no 842973-45-9 (N-(2-Acetylamino-5-methoxy-phenyl)-2-chloro-acetamide)

• Product Name: N-(2-Acetylamino-5-methoxy-phenyl)-2-chloro-acetamide
• CAS No: 842973-45-9
• MF: C₁₁H₁₃ClN₂O₃
• MW: 256.685521841049
• CID: 3081518
• PubChem ID: 1096384
• Update Time: 2025-08-05

N-(2-Acetylamino-5-methoxy-phenyl)-2-chloro-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Acetylamino-5-methoxy-phenyl)-2-chloro-acetamide
• CS-0362062
• N-(2-acetamido-5-methoxyphenyl)-2-chloroacetamide
• SR-01000325048
• N-[2-(acetylamino)-5-methoxyphenyl]-2-chloroacetamide
• SR-01000325048-1
• AKOS000303454
• STL376572
• 842973-45-9
• 2-chloro-N-(2-acetamido-5-methoxyphenyl)acetamide

• MDL： MFCD06166970
• Inchi： 1S/C11H13ClN2O3/c1-7(15)13-9-4-3-8(17-2)5-10(9)14-11(16)6-12/h3-5H,6H2,1-2H3,(H,13,15)(H,14,16)
• InChI Key： TWHJYPUDXLVXPB-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=C(C=CC=1NC(C)=O)OC)=O

Computed Properties

• Exact Mass: 256.0614700Da
• Monoisotopic Mass: 256.0614700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.4Ų

N-(2-Acetylamino-5-methoxy-phenyl)-2-chloro-acetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-(2-Acetylamino-5-methoxy-phenyl)-2-chloro-acetamide

Introduction to N-(2-Acetylamino-5-methoxy-phenyl)-2-chloro-acetamide (CAS No. 842973-45-9)

N-(2-Acetylamino-5-methoxy-phenyl)-2-chloro-acetamide, identified by its CAS number 842973-45-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both acetylamino and chloroacetamide functional groups makes it a versatile intermediate for synthesizing various bioactive molecules.

The molecular structure of N-(2-Acetylamino-5-methoxy-phenyl)-2-chloro-acetamide consists of a benzene ring substituted with an acetylamino group at the 2-position and a methoxy group at the 5-position, coupled with a chloroacetamide moiety at the 2-position of the acetamide group. This specific arrangement of functional groups contributes to its reactivity and makes it a valuable building block in the synthesis of more complex molecules.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. N-(2-Acetylamino-5-methoxy-phenyl)-2-chloro-acetamide has been explored as a potential precursor in the synthesis of drugs that exhibit inhibitory effects on various enzymes and receptors. Its structural features suggest that it may interact with biological targets in ways that could lead to new treatments for diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of this compound is its potential role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop drugs that can modulate these pathways effectively. N-(2-Acetylamino-5-methoxy-phenyl)-2-chloro-acetamide has been investigated as a scaffold for such inhibitors due to its ability to mimic natural substrates and interfere with kinase activity.

The synthesis of N-(2-Acetylamino-5-methoxy-phenyl)-2-chloro-acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the acetylamino group and the methoxy group onto the benzene ring is typically achieved through nucleophilic aromatic substitution reactions. Subsequent functionalization with the chloroacetamide group further enhances the reactivity of the molecule, making it suitable for further derivatization.

In academic research, N-(2-Acetylamino-5-methoxy-phenyl)-2-chloro-acetamide has been used as a starting material for exploring new synthetic methodologies. Researchers have reported novel catalytic systems that facilitate the efficient conversion of this compound into more complex derivatives. These advancements not only improve the yield and purity of the final products but also open up new avenues for drug discovery.

The pharmaceutical industry has also shown interest in this compound due to its potential therapeutic applications. Several companies have patented derivatives of N-(2-Acetylamino-5-methoxy-phenyl)-2-chloro-acetamide

The chemical properties of N-(2-Acetylamino-5-methoxy-phenyl)-2-chloro-acetamide

In conclusion, N-(2-Acetylamino-5-methoxy-phenyl)-2-chloro-acetamide (CAS No. 842973-45-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in the development of novel therapeutic agents.